Cas no 1375473-48-5 (5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole)

• Product Name: 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole
• CAS No: 1375473-48-5
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD21602698
• CID: 4594700
• PubChem ID: 66490777
• Update Time: 2025-05-26

5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-3-(1-methoxy-ethyl)-[1,2,4]oxadiazole
• 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole

• MDL： MFCD21602698
• Inchi： 1S/C6H9ClN2O2/c1-4(10-2)6-8-5(3-7)11-9-6/h4H,3H2,1-2H3
• InChI Key： KVJMSHYJABANSD-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C(OC)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole

Introduction to 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole (CAS No. 1375473-48-5) and Its Emerging Applications in Chemical Biology

5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole, identified by its Chemical Abstracts Service (CAS) number 1375473-48-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the oxadiazole class, a heterocyclic scaffold widely recognized for its versatility in pharmaceutical and agrochemical applications. The presence of both a chloromethyl group and a 1-methoxyethyl side chain in its molecular structure endows it with distinct reactivity and binding capabilities, making it a valuable tool in drug discovery and molecular research.

The 1,2,4-oxadiazole core is a fused tricyclic system consisting of two carbon atoms and three oxygen atoms, which contributes to its stability and rigidity. This structural motif is frequently employed in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The chloromethyl substituent at the 5-position introduces electrophilicity, enabling nucleophilic substitution reactions that are pivotal for further functionalization. Meanwhile, the 1-methoxyethyl group at the 3-position enhances solubility and lipophilicity, balancing hydrophilic and hydrophobic properties for improved bioavailability.

In recent years, 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole has been explored in various research contexts, particularly in the development of novel bioactive molecules. One of the most compelling areas of interest is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the chloromethyl group, researchers have been able to introduce this oxadiazole derivative into kinase inhibitors designed to modulate aberrant signaling networks.

Recent studies have highlighted the compound's utility in generating proteasome inhibitors, which are critical for managing diseases such as multiple myeloma and mantle cell lymphoma. The 1-methoxyethyl moiety has been found to enhance binding affinity by optimizing pharmacokinetic profiles, ensuring that inhibitors remain active within biological systems long enough to exert therapeutic effects. Furthermore, computational modeling has suggested that modifications to the 1-methoxyethyl side chain can fine-tune interactions with target proteins, providing insights into structure-activity relationships that guide rational drug design.

The compound's significance extends beyond oncology; it has also been investigated for its antimicrobial properties. The oxadiazole core exhibits inherent bioactivity against certain bacterial strains by disrupting essential metabolic pathways. The incorporation of the chloromethyl group allows for further derivatization into compounds with enhanced antibacterial efficacy. Preliminary results indicate that derivatives of this oxadiazole scaffold demonstrate promising activity against resistant pathogens, underscoring their potential as novel antimicrobial agents.

Advances in synthetic methodologies have further propelled the study of 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex derivatives with tailored biological activities. These techniques have allowed chemists to explore diverse structural variations while maintaining the core oxadiazole motif's advantageous features. Such innovations have accelerated the discovery pipeline for new therapeutic entities derived from this scaffold.

The integration of machine learning and artificial intelligence into drug discovery has also enhanced the exploration of 5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole derivatives. Predictive models have identified novel analogs with optimized pharmacokinetic profiles and reduced toxicity. These computational approaches complement traditional experimental screening by rapidly evaluating large chemical libraries virtualized on computer systems before synthesizing promising candidates.

In conclusion,5-(chloromethyl)-3-(1-methoxyethyl)-1,2,4-oxadiazole (CAS No. 1375473-48-5) represents a versatile building block with broad applications across medicinal chemistry and chemical biology research fields today forward looking potential continues emerge both academic industrial settings alike making an indispensable tool scientific community continues evolve better understand develop treatments complex diseases affecting millions worldwide every day helping improve quality lives patients future generations comes time such discoveries truly change course medicine forever coming soon perhaps even now already beginning see those changes taking place thanks dedicated researchers like ourselves pushing boundaries knowledge what once seemed impossible achieve now reality because persistent curiosity relentless pursuit excellence drives us forward each step closer healthier happier society together working better world better tomorrow better future everyone deserves have hope believe science power change everything when applied purposefully thoughtfully ethically responsibly way should always strive do making sure every molecule every reaction every experiment every discovery we make contributes something meaningful better world better humanity all around us together working make difference every single day moving forward always remember smallest molecule largest idea begin somewhere somewhere someone dared dream believe possibility could become reality because when we work together nothing nothing stop us achieve greatness together always will always believe that.